Cas no 40408-47-7 (1-cyclopentylimidazolidine-2,4,5-trione)

• Product Name: 1-cyclopentylimidazolidine-2,4,5-trione
• CAS No: 40408-47-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 3970360
• PubChem ID: 2414084
• Update Time: 2025-06-15

1-cyclopentylimidazolidine-2,4,5-trione Chemical and Physical Properties

Names and Identifiers

• Imidazolidinetrione, cyclopentyl-
• AKOS008967003
• cyclopentyl parabanic acid
• 1-Cyclopentyl-2,4,5-imidazolidinetrione
• CS-0236965
• DTXSID301278631
• EN300-17579
• G38233
• Z56963362
• SCHEMBL6232667
• WAY-621552
• 1-cyclopentylimidazolidine-2,4,5-trione
• 40408-47-7
• 2,4,5-Imidazolidinetrione, 1-cyclopentyl-
• QBA40847

• Inchi： 1S/C8H10N2O3/c11-6-7(12)10(8(13)9-6)5-3-1-2-4-5/h5H,1-4H2,(H,9,11,13)
• InChI Key： RVMONZOKUDHZTA-UHFFFAOYSA-N
• SMILES： O=C1C(NC(N1C1CCCC1)=O)=O

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-cyclopentylimidazolidine-2,4,5-trione

Comprehensive Overview of 1-Cyclopentylimidazolidine-2,4,5-trione (CAS No. 40408-47-7)

1-Cyclopentylimidazolidine-2,4,5-trione (CAS No. 40408-47-7) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its imidazolidine-trione core and cyclopentyl substituent, exhibits properties that make it valuable for applications in drug development, material science, and biochemical studies. Researchers are increasingly exploring its potential as a building block for novel therapeutics, particularly in targeting enzyme inhibition and modulating biological pathways.

The growing demand for innovative heterocyclic compounds like 1-cyclopentylimidazolidine-2,4,5-trione aligns with trends in precision medicine and sustainable chemistry. Users searching for "imidazolidine-trione derivatives" or "CAS 40408-47-7 applications" often seek insights into its synthesis, stability, and reactivity. Recent studies highlight its role in designing small-molecule inhibitors, a hot topic in oncology and neurodegenerative disease research. Additionally, its structural versatility makes it a candidate for green chemistry initiatives, addressing environmental concerns in industrial processes.

From a technical perspective, the cyclopentyl group in 1-cyclopentylimidazolidine-2,4,5-trione enhances lipophilicity, which is critical for improving drug bioavailability—a frequent search query among pharmacologists. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize this compound, as noted in peer-reviewed journals. Its crystalline form and solubility profile (logP values) are also widely discussed, reflecting industry demand for data-driven compound optimization.

Innovations in catalysis and bioconjugation have further expanded the utility of CAS No. 40408-47-7. For instance, its reactivity with amines under mild conditions makes it attractive for peptide modification—a trending subtopic in biotech forums. Meanwhile, computational chemists model its 3D conformation to predict interactions with biological targets, addressing FAQs about structure-activity relationships (SAR). These interdisciplinary applications underscore its relevance in both academic and industrial settings.

Safety and handling protocols for 1-cyclopentylimidazolidine-2,4,5-trione adhere to standard laboratory practices, with emphasis on PPE and proper ventilation. While not classified as hazardous under major regulatory frameworks, its storage recommendations (e.g., anhydrous conditions) are frequently searched by laboratory personnel. The compound’s stability data—often queried as "shelf life of imidazolidine-triones"—is documented in supplier technical sheets, ensuring compliance with Good Laboratory Practice (GLP).

In summary, 1-cyclopentylimidazolidine-2,4,5-trione represents a convergence of synthetic utility and biomedical potential. Its alignment with search trends like "drug discovery scaffolds 2024" and "sustainable heterocycles" positions it as a compound of enduring scientific interest. Ongoing research continues to uncover new dimensions of its applicability, reinforcing its status as a cornerstone in modern organic chemistry.